Cas no 53987-94-3 (3beta-Hydroxy-6beta-(2-methylacryloyloxy)-9-oxoeuryopsin)

• Product Name: 3beta-Hydroxy-6beta-(2-methylacryloyloxy)-9-oxoeuryopsin
• CAS No: 53987-94-3
• Molecular Formula: C₁₉H₂₂O₅
• Molecular Weight: 330.375
• CID: 2025701

3beta-Hydroxy-6beta-(2-methylacryloyloxy)-9-oxoeuryopsin Properties

Names and Identifiers

• 3beta-Hydroxy-6beta-(2-methylacryloyloxy)-9-oxoeuryopsin
• 6-(Methylpropenoyl)-(3beta,6beta)- 3,6-Dihydroxyfuranoeremophil-1(10)-en-9-one
• 2-Methylpropenoic acid [(4S)-4,4a,5,6,7,9-hexahydro-6β-hydroxy-3,4aβ,5β-trimethyl-9-oxonaphtho[2,3-b]furan-4β-yl] ester

• InChIKey： XNFJEQDIJGSDDI-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H22O5/c1-9(2)18(22)24-17-14-10(3)8-23-16(14)15(21)12-6-7-13(20)11(4)19(12,17)5/h6,8,11,13,17,20H,1,7H2,2-5H3
• SMILES： CC1C(O)CC=C2C(=O)c3occ(C)c3C(OC(=O)C(C)=C)C12C |t:5|

Computed Properties

• Exact Mass: 330.147
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 330.147
• Heavy Atom Count: 24
• Complexity: 621
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.28
• Topological Polar Surface Area: 76.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids